Cas no 435273-39-5 (1-Isoquinolinecarbothioamide)

• Product Name: 1-Isoquinolinecarbothioamide
• CAS No: 435273-39-5
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• MDL: MFCD06738916
• CID: 327021
• PubChem ID: 22049768
• Update Time: 2025-08-03

1-Isoquinolinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbothioamide
• isoquinoline-1-carbothioamide
• Isoquinoline-1-carbothioic acid amide
• SCHEMBL3816448
• AKOS013263882
• CS-0452541
• ISOQUINOLINE-1-CARBOTHIOICACIDAMIDE
• A918067
• FT-0695808
• AB28167
• DTXSID10622015
• 435273-39-5
• DB-070441

• MDL： MFCD06738916
• Inchi： 1S/C10H8N2S/c11-10(13)9-8-4-2-1-3-7(8)5-6-12-9/h1-6H,(H2,11,13)
• InChI Key： HLWSLJSWUSSKDL-UHFFFAOYSA-N
• SMILES： S=C(C1C2C=CC=CC=2C=CN=1)N

Computed Properties

• Exact Mass: 188.04100
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 71.00000
• LogP: 2.56930